Cas no 1092797-76-6 (1-(4-Fluorophenyl)propan-1-amine hydrochloride)

• Product Name: 1-(4-Fluorophenyl)propan-1-amine hydrochloride
• CAS No: 1092797-76-6
• MF: C₉H₁₃ClFN
• MW: 189.657624959946
• MDL: MFCD09698672
• CID: 1070271
• PubChem ID: 46735930
• Update Time: 2025-04-20

1-(4-Fluorophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluoro-phenyl)-propylamine hydrochloride
• 1-(4-fluorophenyl)propan-1-amine hydrochloride
• 1-(4-Fluoro-phenyl)propylamine HCl
• 1-(4-Fluorophenyl)propan-1-amine HCl
• AK470003
• [(1S)-1-(4-fluorophenyl)propyl]amine hydrochloride
• (R)-alpha-Ethyl-4-fluorobenzylamine hydrochloride
• 1-(4-fluorophenyl)propan-1-amine;hydrochloride
• Y10653
• 1-(4-fluorophenyl)propan-1-aminehydrochloride
• AKOS015849217
• SB44471
• 1092797-76-6
• [(1R)-1-(4-fluorophenyl)propyl]amine hydrochloride
• DB-146621
• EN300-296224
• CS-0196499
• (S)-alpha-Ethyl-4-fluorobenzylamine hydrochloride
• DS-18846
• MFCD09698672
• 1-(4-Fluorophenyl)propan-1-amine hydrochloride

• MDL： MFCD09698672
• Inchi： 1S/C9H12FN.ClH/c1-2-9(11)7-3-5-8(10)6-4-7;/h3-6,9H,2,11H2,1H3;1H
• InChI Key： SNOAOHJQSMWUAH-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(=CC=1)C(CC)N

Computed Properties

• Exact Mass: 189.0720553g/mol
• Monoisotopic Mass: 189.0720553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

1-(4-Fluorophenyl)propan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)